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Compound of Interest

Compound Name: Cyclopropyl-1 Methyl-Ketone-d4

Cat. No.: B1477914 Get Quote

In-Depth Technical Guide: Cyclopropyl-1 Methyl-
Ketone-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of

Cyclopropyl-1 Methyl-Ketone-d4, a deuterated isotopologue of Cyclopropyl methyl ketone.

This information is critical for its application in various research and development settings,

particularly in pharmacokinetic studies and as an internal standard in analytical chemistry.

Core Molecular Data
The introduction of four deuterium atoms into the Cyclopropyl methyl ketone structure results in

a predictable increase in its molecular weight. This isotopic labeling is a key feature, enabling

its use in studies where differentiation from the endogenous or non-labeled compound is

necessary. The precise molecular formula and weight are essential for accurate quantification

and analysis.

Compound Molecular Formula Molecular Weight ( g/mol )

Cyclopropyl-1 Methyl-Ketone-

d4
C₅H₄D₄O 88.15 (Calculated)

Cyclopropyl methyl ketone C₅H₈O 84.12[1][2][3][4][5]
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Note: The molecular weight of Cyclopropyl-1 Methyl-Ketone-d4 is calculated based on the

atomic masses of its constituent atoms (C: 12.011, H: 1.008, D: 2.014, O: 15.999).

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, the use of

Cyclopropyl-1 Methyl-Ketone-d4 as an internal standard in mass spectrometry-based

quantification is a primary application. A general workflow for such an experiment is outlined

below.

Workflow: Quantification of a Target Analyte using a
Deuterated Internal Standard
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Matrix
(e.g., Plasma, Urine)

Spike with
Cyclopropyl-1 Methyl-Ketone-d4

(Internal Standard)

Protein Precipitation
& Extraction

Inject Sample onto
LC Column

Separation of Analyte
and Internal Standard

Detection by
Mass Spectrometer

Generate Calibration Curve
(Analyte/IS Ratio vs. Concentration)

Calculate Analyte Concentration
in Unknown Samples
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Analyte (Non-Deuterated)

Internal Standard (Deuterated)

Shared Properties

Key Distinction

Cyclopropyl methyl ketone

Cyclopropyl-1 Methyl-Ketone-d4

Isotopologues

Similar
Chromatographic
Retention Time

Similar
Ionization
Efficiency

Different
Molecular Weight

-4 Da
+4 Da
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1477914#cyclopropyl-1-methyl-ketone-d4-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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